Cas no 864292-98-8 (1-methyl-4-(piperidin-4-yl)piperazin-2-one)

• Product Name: 1-methyl-4-(piperidin-4-yl)piperazin-2-one
• CAS No: 864292-98-8
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 1119528
• PubChem ID: 64695090
• Update Time: 2025-10-28

1-methyl-4-(piperidin-4-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(4-piperidinyl)-2-Piperazinone
• 1-methyl-4-(piperidin-4-yl)piperazin-2-one
• EN300-126978
• SCHEMBL17284682
• CS-0349014
• AKOS014022216
• 864292-98-8
• A1-34853
• FT-0749522
• 1-methyl-4-piperidin-4-ylpiperazin-2-one
• DA-01997

• Inchi： 1S/C10H19N3O/c1-12-6-7-13(8-10(12)14)9-2-4-11-5-3-9/h9,11H,2-8H2,1H3
• InChI Key： OHBIFOIPDLJRAL-UHFFFAOYSA-N
• SMILES： O=C1CN(CCN1C)C1CCNCC1

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-methyl-4-(piperidin-4-yl)piperazin-2-one

1-Methyl-4-(Piperidin-4-Yl)Piperazin-2-One: A Comprehensive Overview

1-Methyl-4-(piperidin-4-yl)piperazin-2-one, also known by its CAS number CAS No 864292-98-8, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential therapeutic applications. The molecule's structure comprises a piperazine ring fused with a ketone group and a piperidine substituent, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 1-methyl-4-(piperidin-4-yl)piperazin-2-one involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. These improvements are crucial for large-scale production, particularly for preclinical studies and potential clinical trials.

One of the most promising applications of this compound lies in its potential as a drug candidate. Preclinical studies have demonstrated that 1-methyl-4-(piperidin-4-yl)piperazin-2-one exhibits significant bioactivity, particularly in modulating key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) is a critical factor in its suitability for treating central nervous system (CNS) disorders.

Recent research has also explored the compound's role as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cell signaling, making them attractive targets for drug development. Studies have shown that CAS No 864292-98-8 can inhibit specific kinases associated with cancer progression, suggesting its potential as an anticancer agent. This dual functionality—neuroprotective and anticancer properties—positions the compound as a versatile tool in drug discovery.

In addition to its therapeutic applications, 1-methyl-4-(piperidin-4-yl)piperazin-2-one has been investigated for its role in chemical biology. Researchers have utilized the compound to study protein-protein interactions (PPIs), which are critical for various cellular processes. By acting as a modulator of PPIs, the compound offers new insights into understanding complex biological systems and developing novel therapeutic strategies.

The structural flexibility of CAS No 864292-98- allows for extensive chemical modifications, enabling researchers to explore various analogs with enhanced bioactivity and reduced toxicity. For instance, recent studies have focused on introducing electron-withdrawing groups to improve the compound's solubility and pharmacokinetic properties. These modifications are essential for translating laboratory findings into clinically viable treatments.

In conclusion, 1-methyl-piperidin-piperazine-one represents a compelling candidate in modern drug discovery. Its unique structure, coupled with promising preclinical results, underscores its potential as a therapeutic agent across multiple disease areas. As research continues to unravel its full spectrum of applications, this compound stands at the forefront of innovative medical advancements.